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Compound of Interest

3-Methoxy-4-hydroxyphenylglycol-
d3

Cat. No.: B021302

Compound Name:

Essential Safety and Handling Guide for 3-
Methoxy-4-hydroxyphenylglycol-d3

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for handling 3-Methoxy-4-hydroxyphenylglycol-d3 (MHPG-d3), a
deuterated metabolite of norepinephrine. Adherence to these protocols is critical for personal
safety and maintaining a secure laboratory environment.

While a specific Safety Data Sheet (SDS) for 3-Methoxy-4-hydroxyphenylglycol-d3 was not
located, the following guidance is based on the safety profiles of the non-deuterated compound
and general best practices for handling similar chemical substances. It is crucial to treat
MHPG-d3 as a potentially hazardous substance and exercise caution at all times.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure when handling 3-Methoxy-4-
hydroxyphenylglycol-d3. The following table summarizes the required equipment for various
laboratory procedures.
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Hazard

Required Personal Protective Equipment
(PPE)

Chemical Splash

Wear protective gloves (e.g., nitrile), a lab coat,

and closed-toe shoes.[1][2]

Eye Contact

Wear safety glasses with side shields or
chemical safety goggles.[2][3][4] A face shield is
recommended if there is a significant splash

hazard.

Inhalation of Aerosols/Particulates

Handle in a well-ventilated area, preferably
within a certified chemical fume hood, especially
when handling the solid form or creating
solutions. In cases of poor ventilation or
potential for significant aerosol generation,

respiratory protection may be necessary.

Skin Contact

Wear chemical-resistant gloves. Ensure lab

coats are worn to protect clothing and skin.

Note: Always inspect gloves for any signs of degradation or puncture before use and change

them immediately if they become contaminated.

Operational and Disposal Plan

A systematic approach to handling and disposal is essential to minimize risks.

Receiving and Storage:

» Upon receipt, visually inspect the container for any signs of damage or leakage.

o Ensure the container is clearly labeled.

e Store in a cool, dry, and dark place, as recommended for its non-deuterated counterpart, to
prevent degradation. The product page for MHPG-d3 suggests storage at -20°C for short-

term and -80°C for long-term stability.

o Keep the container tightly closed to avoid contamination.
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Handling:

e Preparation: Before handling, ensure the work area is clean and uncluttered. A certified
chemical fume hood should be used, particularly when handling the solid compound.

e Donning PPE: Put on all required PPE as outlined in the table above.

e Weighing and Dissolving: When weighing the solid, do so within the fume hood to minimize
inhalation risk. When preparing solutions, add the solvent to the solid slowly to avoid
splashing.

Spill Management:

o Small Spills: In the event of a small spill, wear appropriate PPE, and contain the spill with an
inert absorbent material such as vermiculite, dry sand, or earth. Carefully collect the
absorbed material into a sealed container for disposal.

o Large Spills: For larger spills, evacuate the area and follow your institution's emergency spill
response procedures.

o Decontamination: Thoroughly clean the spill area with soap and water.
Disposal:

o Waste Segregation: All waste contaminated with 3-Methoxy-4-hydroxyphenylglycol-d3,
including contaminated gloves, weighing papers, and solutions, should be collected in a
dedicated, sealed, and clearly labeled hazardous waste container.

o Disposal Method: The primary and mandated method for disposal is through an approved
waste disposal plant. Do not dispose of this chemical down the drain or in regular waste
streams.

o EHS Contact: Liaise with your institution's Environmental Health and Safety (EHS)
department or a licensed chemical waste disposal contractor to arrange for pickup and
disposal.

Experimental Workflow
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The following diagram illustrates the standard workflow for handling 3-Methoxy-4-
hydroxyphenylglycol-d3 in a laboratory setting.
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Safe handling workflow for 3-Methoxy-4-hydroxyphenylglycol-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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